4-Amino-3-(3-methylbenzoyl)benzonitrile

• IUPAC Name: 4-amino-3-(3-methylbenzoyl)benzonitrile
• InChI: InChI=1S/C15H12N2O/c1-10-3-2-4-12(7-10)15(18)13-8-11(9-16)5-6-14(13)17/h2-8H,17H2,1H3
• InChI Key: ZXUPZAQTOBZMRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)C2=C(C=CC(=C2)C#N)N
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

4-Amino-3-(3-methylbenzoyl)benzonitrile is a benzonitrile derivative featuring an amino group at the 4-position and a 3-methylbenzoyl substituent at the 3-position of the benzene ring. The nitrile group (-CN) enhances molecular stability and can participate in hydrogen bonding, while the 3-methylbenzoyl moiety introduces steric bulk and electron-withdrawing effects, influencing reactivity and intermolecular interactions .

Below, we compare it with related benzonitrile derivatives.

Comparison with Similar Compounds

Structural and Substituent Analysis

The substituents at the 3-position significantly alter the compound’s electronic and steric profiles. Key analogs include:

Compound Name	3-Position Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
4-Amino-3-(3-methylbenzoyl)benzonitrile	3-Methylbenzoyl	C₁₅H₁₂N₂O	236.27 (calculated)	Not explicitly reported; inferred stability from benzoyl group
4-Amino-3-(trifluoromethyl)benzonitrile	Trifluoromethyl (-CF₃)	C₈H₅F₃N₂	186.13	Strong electron-withdrawing effect; used in drug discovery (e.g., adenosine receptor antagonists)
4-Amino-3-ethylbenzonitrile	Ethyl (-CH₂CH₃)	C₉H₁₀N₂	146.19	Simpler alkyl chain; lower steric hindrance
4-Amino-3-(quinolin-3-yl)benzonitrile	Quinoline	C₁₆H₁₁N₃	245.28	Extended aromatic system; potential intercalation properties
4-Amino-3-methylbenzonitrile	Methyl (-CH₃)	C₈H₈N₂	132.16	Basic analog for structure-activity studies

Key Observations :

• Electron-Withdrawing Effects: The trifluoromethyl (-CF₃) group in 4-amino-3-(trifluoromethyl)benzonitrile enhances electrophilicity, making it suitable for covalent binding in enzyme inhibition . In contrast, the 3-methylbenzoyl group in the target compound introduces both steric bulk and moderate electron withdrawal.
• Synthetic Accessibility: Alkyl-substituted derivatives (e.g., ethyl, methyl) are typically synthesized via straightforward alkylation or condensation reactions , whereas aryl/heteroaryl substituents (e.g., quinoline) require cross-coupling methodologies (e.g., Suzuki-Miyaura) .

Physicochemical Properties

Available data for analogs suggest trends in melting points, solubility, and spectroscopic features:

Compound Name	Melting Point (°C)	Solubility	NMR Shifts (¹H/¹³C)
4-Amino-3-(quinolin-3-yl)benzonitrile	228–230	Low in water	1H NMR (DMSO-d₆): δ 8.52 (s, 1H)
4-Amino-3-(trifluoromethyl)benzonitrile	Not reported	Moderate in DMSO	1H NMR (DMSO-d₆): δ 7.83–7.88 (m)
4-Amino-3-ethylbenzonitrile	Not reported	Ethanol-soluble	1H NMR (DMSO-d₆): δ 4.33 (s, 2H)

Insights :

• Melting Points: Higher melting points (e.g., 228–230°C for quinoline derivatives) correlate with extended aromatic systems and crystal packing efficiency .
• Spectroscopy: The amino group typically resonates near δ 5.3–5.4 ppm (e.g., δ 5.37 in 4-amino-3-(trifluoromethyl)benzonitrile), while nitrile carbons appear at ~115–120 ppm in ¹³C NMR .